5-Chloro-2-ethoxy-pyridine-3-carbaldehyde

• IUPAC Name: 5-chloro-2-ethoxypyridine-3-carbaldehyde
• InChI: InChI=1S/C8H8ClNO2/c1-2-12-8-6(5-11)3-7(9)4-10-8/h3-5H,2H2,1H3
• InChI Key: QDNGGXRHVRFDLE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=N1)Cl)C=O
• Molecular Formula: C8H8ClNO2
• Molecular Weight: 185.61 g/mol

Description

5-Chloro-2-ethoxy-pyridine-3-carbaldehyde, also known as 5-chloro-2-ethoxynicotinaldehyde, is a chemical compound with the molecular formula C8H8ClNO2. It has a molecular weight of 185.61 g/mol.

Molecular Structure Analysis

The InChI code for 5-Chloro-2-ethoxy-pyridine-3-carbaldehyde is 1S/C8H8ClNO2/c1-2-12-8-6(5-11)3-7(9)4-10-8/h3-5H,2H2,1H3. This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

5-Chloro-2-ethoxy-pyridine-3-carbaldehyde is a solid at room temperature. The compound should be stored at a temperature between 2-8°C.

Scientific Research Applications

Synthesis of Complex Chemical Compounds

5-Chloro-2-ethoxy-pyridine-3-carbaldehyde is utilized in various synthesis processes. For instance, it is used in the synthesis of 6-chloropyrazolo[3,4-b]pyridine-5-carbaldehydes via the Vilsmeier–Haack reaction, leading to the formation of heterocyclic chalcones and dipyrazolopyridines (Quiroga et al., 2010). Similarly, it's involved in the synthesis of ferrocenyl-1-(4-pyridylmethyl)- and ferrocenyl-1-[2-hydroxy-1, 2-bis(4-pyridyl)ethyl]pyrazoles (López et al., 2004).

Organic Chemistry and Compound Formation

In organic chemistry, this chemical is significant in forming complex structures. For example, it reacts with ferrocenyl-4,5-dihydropyrazoles to yield specific pyrazoles and pyridines, as verified by spectroscopic data (López et al., 2004). Furthermore, its derivatives are used in the synthesis of 3-substituted [1]benzopyrano[4,3-b]pyridin-5-ones, illustrating its versatility in creating diverse chemical entities (Heber et al., 1995).

Development of Antimicrobial Agents

This chemical compound also finds application in developing antimicrobial agents. For instance, pyrimidinoPyrimidine derivatives, synthesized using 5-Chloro-2-ethoxy-pyridine-3-carbaldehyde, have been evaluated for their antimicrobial properties (Abu-Melha, 2014).

Creation of Analytical Reagents

Additionally, derivatives of this compound are employed in the spectrophotometric determination of trace amounts of iron, showcasing its utility in analytical chemistry (Gallego et al., 1979).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338).